Cas no 438028-40-1 (4-bis(2-methoxyethyl)sulfamoyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide)

• Product Name: 4-bis(2-methoxyethyl)sulfamoyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide
• CAS No: 438028-40-1
• MF: C₂₃H₂₉N₃O₅S₂
• MW: 491.623463392258
• CID: 6005370
• PubChem ID: 2329930
• Update Time: 2025-06-21

4-bis(2-methoxyethyl)sulfamoyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

• 4-bis(2-methoxyethyl)sulfamoyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide
• 4-(N,N-bis(2-methoxyethyl)sulfamoyl)-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide
• Benzamide, 4-[[bis(2-methoxyethyl)amino]sulfonyl]-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thien-2-yl)-
• 4-[BIS(2-METHOXYETHYL)SULFAMOYL]-N-{3-CYANO-4H,5H,6H,7H,8H-CYCLOHEPTA[B]THIOPHEN-2-YL}BENZAMIDE
• Z56173954
• F1015-0293
• AKOS001031274
• 4-[bis(2-methoxyethyl)sulfamoyl]-N-(3-cyano-5,6,7,8-tetrahydro-4H-cyclohepta[b]thiophen-2-yl)benzamide
• AB00673033-01
• 438028-40-1

• Inchi： 1S/C23H29N3O5S2/c1-30-14-12-26(13-15-31-2)33(28,29)18-10-8-17(9-11-18)22(27)25-23-20(16-24)19-6-4-3-5-7-21(19)32-23/h8-11H,3-7,12-15H2,1-2H3,(H,25,27)
• InChI Key： RTOWIYBSIIWGCD-UHFFFAOYSA-N
• SMILES： C(NC1SC2CCCCCC=2C=1C#N)(=O)C1=CC=C(S(N(CCOC)CCOC)(=O)=O)C=C1

Computed Properties

• Exact Mass: 491.15486338g/mol
• Monoisotopic Mass: 491.15486338g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 33
• Rotatable Bond Count: 10
• Complexity: 778
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 145Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• pka: 11.40±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Cycloheptathiophenes

Additional information on 4-bis(2-methoxyethyl)sulfamoyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide

4-Bis(2-Methoxyethyl)Sulfamoyl-N-{3-Cyano-4H,5H,6H,7H,8H-Cycloheptabthiophen-2-Yl}Benzamide: A Comprehensive Overview

The compound with CAS No 438028-40-1, known as 4-bis(2-methoxyethyl)sulfamoyl-N-{3-cyano-4H,5H,6H,7H,8H-cycloheptabthiophen-2-yl}benzamide, is a highly specialized molecule that has garnered significant attention in the field of biomedical research. This compound belongs to a class of molecules that combine sulfamoyl groups with complex aromatic systems, making it a promising candidate for various therapeutic applications.

Recent studies have highlighted the potential of such compounds in anticancer drug development. The presence of the bis(2-methoxyethyl)sulfamoyl group has been shown to enhance pharmacokinetic properties, while the cycloheptabthiophen core provides a unique scaffold for targeting specific cancer signaling pathways. These findings underscore the importance of precision medicine in identifying optimal therapeutic agents.

One of the key features of this compound is its cyano group at position 3 of the cycloheptabthiophen ring. This functional group plays a critical role in modulating the bioavailability and target specificity of the molecule. Research has demonstrated that the cyano group enhances the molecule's ability to interact with cell surface receptors, making it a valuable tool in immuno-oncology.

Furthermore, the compound's sulfamoyl group contributes to its antimicrobial activity. Studies have shown that this functional group can inhibit the growth of resistant bacterial strains by disrupting cell wall synthesis. This dual functionality—anticancer and antimicrobial—positions the compound as a versatile candidate for polytherapeutic applications.

Recent advancements in drug delivery systems have also focused on optimizing the solubility and stability of such compounds. The 2-methoxyethyl substituents in the sulfamoyl group have been found to improve the compound's pharmacokinetic profile, enhancing its ability to reach target tissues while minimizing off-target effects.

In conclusion, CAS No 438028-40-1 represents a cutting-edge molecule with immense potential in the biomedical field. Its unique structure, combined with the latest research findings, positions it as a key player in therapeutic innovation. As further studies continue to explore its applications, this compound is poised to make significant contributions to disease treatment and management.